Cas no 38716-39-1 (Adenosine, 5'-S-butyl-5'-thio-)

Adenosine, 5'-S-butyl-5'-thio- structure
38716-39-1 structure
Product Name:Adenosine, 5'-S-butyl-5'-thio-
CAS No:38716-39-1
MF:C14H21N5O3S
MW:339.413241147995
CID:1491226
PubChem ID:44401683
Update Time:2025-04-21

Adenosine, 5'-S-butyl-5'-thio- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 5'-S-butyl-5'-thio-
    • (2R,3R,4S,5S)-2-(6-aminopurin-9-yl)-5-(butylsulfanylmethyl)oxolane-3,4-diol
    • (2R,3R,4S,5S)-2-(6-Amino-9H-purin-9-yl)-5-((butylthio)methyl)tetrahydrofuran-3,4-diol
    • SCHEMBL6897966
    • 38716-39-1
    • 5'-S-Butyl-5'-thioadenosine
    • DTXSID30658755
    • CHEMBL195193
    • Inchi: 1S/C14H21N5O3S/c1-2-3-4-23-5-8-10(20)11(21)14(22-8)19-7-18-9-12(15)16-6-17-13(9)19/h6-8,10-11,14,20-21H,2-5H2,1H3,(H2,15,16,17)/t8-,10-,11-,14-/m1/s1
    • InChI Key: YIZBUJZFFMODRY-IDTAVKCVSA-N
    • SMILES: S(CCCC)C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

  • Exact Mass: 339.13673
  • Monoisotopic Mass: 339.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 145A^2

Experimental Properties

  • PSA: 119.31
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